Cas no 114686-67-8 (Benzene, 1-(2-iodoethyl)-3-methyl-)

• Product name: Benzene, 1-(2-iodoethyl)-3-methyl-
• CAS No: 114686-67-8
• MF: C₉H₁₁I
• MW: 246.08764
• CID: 1202230
• PubChem ID: 18402564

Benzene, 1-(2-iodoethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-iodoethyl)-3-methyl-
• 1-(2-iodoethyl)-3-methylbenzene
• 3-MethylphenEthyliodide
• 3-MethylphenEthyl iodide
• 114686-67-8
• SCHEMBL7329840
• DTXSID80593420

• Inchi： InChI=1S/C9H11I/c1-8-3-2-4-9(7-8)5-6-10/h2-4,7H,5-6H2,1H3
• InChI Key： XMVAPTOWZNYJEY-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)CCI

Computed Properties

• Exact Mass: 245.99013
• Monoisotopic Mass: 245.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes